Cas no 899943-79-4 (ethyl 4-(4-nitrophenyl)methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(4-nitrophenyl)methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899943-79-4
• MF: C₂₀H₁₇N₃O₆
• MW: 395.365484952927
• CID: 5489052
• Update Time: 2025-05-24

ethyl 4-(4-nitrophenyl)methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(4-nitrophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-(4-nitrophenyl)methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17N3O6/c1-2-28-20(25)19-17(29-13-14-8-10-16(11-9-14)23(26)27)12-18(24)22(21-19)15-6-4-3-5-7-15/h3-12H,2,13H2,1H3
• InChI Key： ADZHKSLYMIERLK-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OCC1=CC=C([N+]([O-])=O)C=C1

Additional information on ethyl 4-(4-nitrophenyl)methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(4-Nitrophenyl)Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-Nitrophenyl)Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxylate is a complex organic compound with the CAS number 899943-79-4. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in pharmaceutical chemistry and materials science. The structure of this compound is characterized by a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and two double bonds. The substituents on the ring include a nitrophenyl group, a methoxy group, and a phenyl group, which contribute to its unique chemical properties and potential biological activities.

The synthesis of Ethyl 4-(4-Nitrophenyl)Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. These reactions are carefully designed to introduce the desired substituents onto the dihydropyridazine ring. The presence of the nitro group in the molecule is particularly significant as it can act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially enhancing its reactivity in various chemical transformations.

Recent studies have highlighted the potential of dihydropyridazines like Ethyl 4-(4-Nitrophenyl)Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxylate in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in neurodegenerative diseases. The phenyl group in the molecule contributes to its lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins. Additionally, the methoxy group can influence the molecule's solubility and stability in different physiological environments.

The CAS number 899943-79 is often used in scientific literature to uniquely identify this compound. Its structure has been studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, which provide insights into its conformational flexibility and intermolecular interactions. These studies are essential for understanding how the molecule behaves in different chemical environments and how it can be optimized for specific applications.

In terms of applications, Ethyl 4-(4-Nitrophenyl)Methoxy-substituted dihydropyridazines have shown promise in the development of new materials with tailored electronic properties. For example, they can be used as precursors for synthesizing conjugated polymers or as building blocks for constructing supramolecular assemblies. The oxo group on the dihydropyridazine ring further enhances its reactivity, making it suitable for various catalytic processes.

The phenyl substituent on this compound also plays a critical role in determining its photophysical properties. Studies have shown that this substituent can modulate the absorption and emission spectra of the molecule, making it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). The combination of these properties makes this compound a valuable tool in both academic research and industrial applications.

In conclusion, Ethyl 4-(4-Nitrophenyl)Methoxy-substituted dihydropyridazines like CAS number 899943-79 represent an exciting area of research with diverse applications across multiple disciplines. Their unique structural features and versatile chemical properties make them indispensable in modern chemistry and materials science.